Cas no 67907-59-9 (Benzenemethanamine, N-[(3-chlorophenyl)methylene]-)

Benzenemethanamine, N-[(3-chlorophenyl)methylene]- structure
67907-59-9 structure
Product Name:Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
CAS No:67907-59-9
MF:C14H12ClN
MW:229.704782485962
CID:393948
PubChem ID:11514148
Update Time:2025-04-19

Benzenemethanamine, N-[(3-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
    • N-benzyl-1-(3-chlorophenyl)methanimine
    • DTXSID10467862
    • 67907-59-9
    • Inchi: 1S/C14H12ClN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,11H,10H2/b16-11+
    • InChI Key: NODJKHFCKDSWNG-LFIBNONCSA-N
    • SMILES: ClC1=CC=CC(=C1)/C=N/CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.0658271g/mol
  • Monoisotopic Mass: 229.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.4Ų
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